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Compound of Interest

Compound Name: Methoxpropamine
CAS No.: 2504100-71-2
Cat. No.: B16369217
Get Quote
. J

Methoxpropamine (MXPr), a novel psychoactive substance (NPS), is a dissociative anesthetic
of the arylcyclohexylamine class.[1][2][3] First identified in Denmark in October 2019, it is
structurally related to ketamine and methoxetamine (MXE).[1][2][4][5] This technical guide
provides a comprehensive overview of its chemical and physical properties, analytical
characterization, metabolic pathways, and mechanism of action, tailored for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

Methoxpropamine is characterized by a cyclohexylamine unit with a 3-methoxyphenyl group
and an N-propyl group attached to the same carbon.[2] This structure is responsible for its
activity as an N-Methyl-D-Aspartate (NMDA) receptor antagonist.[1][6]

Table 1: Chemical Identifiers and Properties of
Methoxpropamine
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Identifier Value
2-(3-methoxyphenyl)-2-
IUPAC Name ( ) ypheny)
(propylamino)cyclohexan-1-one[6][7]
MXPr, 2-Ox0-3'-methoxy-PCPr, 3-methoxy-2-
Synonyms

oxo PCPr[1][8][9]

Chemical Class

Arylcyclohexylamine[1][4][6]

CAS Number

2504100-71-2[1][7][9][10]

Molecular Formula

C16H23NO2 (Free Base)[1][3][7] C16H24CINO2
(Hydrochloride Salt)[6]

Molecular Weight

261.365 g/mol (Free Base)[1][7][9] 297.82 g/mol
(Hydrochloride Salt)[6]

Table 2: Physical and Spectroscopic Properties of

Methoxpropamine
Property Value / Description
Appearance Crystalline solid, Powder[8][9][11]

Solubility (HCI Salt)

DMF: 20 mg/mL[8][9] DMSO: 10 mg/mL][8][9]
Ethanol: 20 mg/mL[8][9] PBS (pH 7.2): 2
mg/mL[8][9]

Stability

Stable for = 5 years when stored at -20°C.[8]
Degrades under strong acidic (pH < 3), alkaline
(pH > 9), or UV light (254 nm) conditions.[6]

1H NMR (600 MHz, CDsOD)

Aromatic protons at 6 7.74, 7.45, and 7.39 ppm.
Tertiary C-H at cyclohexanone ring junction at &
5.16 ppm.[6]

13C NMR

Carbonyl carbon at & 210.5 ppm. Aromatic
carbons between 6 113.8 and 157.8 ppm.[6]

Electron Impact-MS

Molecular ion peak at m/z 261. Base peak

(tropylium ion) at m/z 91.[6]
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Note: Data for melting point, boiling point, and pKa are not readily available in published
literature.

Analytical Methodologies and Experimental
Protocols

The characterization and quantification of Methoxpropamine and its metabolites rely on a
combination of advanced analytical techniques.[4][5]

General Analytical Workflow

The typical workflow for identifying MXPr in unknown samples involves screening, separation,
and structural confirmation.

Sample Preparation

Powder, Urine, or

Hair Sample
Dilution with Acetonitrile/ Keratin Matrix
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\\ //
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Caption: General workflow for the analytical characterization of Methoxpropamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To elucidate the precise chemical structure of the molecule.

e Protocol: Proton (*H) and Carbon-13 (33C) NMR spectra are recorded on a spectrometer
(e.g., 600 MHz Bruker AVANCE Il1).[6] The sample is dissolved in a deuterated solvent,
typically methanol-d4 (CDsOD).[6] Chemical shifts (&) are reported in parts per million (ppm)
and provide information about the electronic environment of the nuclei. Coupling constants
reveal connectivity between adjacent protons.[6]

Liquid Chromatography-High Resolution Mass
Spectrometry (LC-HRMS)

o Objective: To separate the parent drug from its metabolites and identify them based on their
exact mass.

e Protocol: Samples, such as diluted urine or plasma, are directly injected into an Ultra-High-
Performance Liquid Chromatography (UHPLC) system coupled to a Quadrupole Time-of-
Flight (QTOF) mass spectrometer.[4][5][12] This technique allows for the preliminary
identification of metabolites by analyzing fragmentation patterns and the exact masses of
both precursor and fragment ions.[12][13]

Pharmacodynamics: Mechanism of Action

The primary biological activity of Methoxpropamine is the blockade of N-Methyl-D-Aspartate
(NMDA) receptors, which are crucial for mediating excitatory neurotransmission in the brain.[1]
[6][14] This antagonism is responsible for its dissociative effects.

o Experimental Protocol (Patch-Clamp Electrophysiology): The potency of MXPr as an NMDA
receptor antagonist was evaluated using patch-clamp recordings on cartwheel cells in the
dorsal cochlear nucleus of mice, which are a model for NMDA receptor-expressing neurons.
[14][15]

o An inward current is induced by the microiontophoretic application of NMDA onto the cell.
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o The effects of varying concentrations of MXPr on this NMDA-induced current are
measured.

o The half-maximal inhibitory concentration (ICso) is then calculated. For MXPr, the ICso was
determined to be 1.647 yM, confirming it as a potent NMDA receptor antagonist.[15]
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Caption: Mechanism of action of Methoxpropamine as an NMDA receptor antagonist.

Metabolism

The biotransformation of Methoxpropamine is studied through both in vitro and in vivo models
to identify key metabolites for toxicological screening.

e In Vitro Protocol (Human Liver Microsomes): To identify Phase | and Phase Il metabolites,
Methoxpropamine is incubated with pooled human liver microsomes (pHLM).[4][5] The
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resulting mixture is analyzed using LC-QToF-MS to detect biotransformations.[4][5] This
method identified three primary Phase | metabolites: N-despropyl(nor)MXPr, O-desmethyl
MXPr, and dihydroMXPr.[4]

 In Vivo Protocol (Mouse Model): Mice are administered MXPr via intraperitoneal injection.
[12][13] Urine and plasma samples are collected at various time intervals and analyzed by
UHPLC-QTOF-HRMS.[12][13] This approach confirmed the presence of Phase | metabolites
and identified Desmethyl-MXPr-glucuronide as the main Phase Il metabolite in urine.[12][13]
The N-dealkylation process is likely mediated by cytochrome P450 enzymes such as
CYP3A4, CYP2B6, and CYP2C9.[13]

Major Metabolic Pathways

The metabolism of MXPr proceeds primarily through N-dealkylation, O-demethylation, and
reduction, followed by glucuronide conjugation.

Methoxpropamine (MXPr)

N-dealkylation
(CYP450s)[13]

/ Phase | Megibolism \

N-despropyl-MXPr
(norMXPr)

O-demethylation Reduction

O-desmethyl-MXPr dihydro-MXPr

Glucuronidation

Phase Il Metabolism

Desmethyl-MXPr-glucuronide
(Main Urinary Metabolite)[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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